molecular formula C12H11NO3S B8764801 Methyl 7-mercapto-2-methoxyquinoline-3-carboxylate CAS No. 95903-63-2

Methyl 7-mercapto-2-methoxyquinoline-3-carboxylate

Cat. No.: B8764801
CAS No.: 95903-63-2
M. Wt: 249.29 g/mol
InChI Key: OMEKDSOPAQTUMQ-UHFFFAOYSA-N
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Description

Methyl 7-mercapto-2-methoxyquinoline-3-carboxylate is a useful research compound. Its molecular formula is C12H11NO3S and its molecular weight is 249.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

95903-63-2

Molecular Formula

C12H11NO3S

Molecular Weight

249.29 g/mol

IUPAC Name

methyl 2-methoxy-7-sulfanylquinoline-3-carboxylate

InChI

InChI=1S/C12H11NO3S/c1-15-11-9(12(14)16-2)5-7-3-4-8(17)6-10(7)13-11/h3-6,17H,1-2H3

InChI Key

OMEKDSOPAQTUMQ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2C=CC(=CC2=N1)S)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of the ester from Step 4 (2.77 g), 90% formic acid (70 ml) and mercuric acetate (7.17 g) was stirred under an argon atmosphere at ambient temperature for 3 hours. The reaction mixture was poured into a mixture of water (350 ml) and CH2Cl2 (700 ml) and H2S gas was passed through the vigorously stirred mixture for 5 minutes. The organic phase was separated, filtered through celite, washed with water, dried (MgSO4) and reduced to dryness to provide the title compound, m.p. 103°-105°.
Name
ester
Quantity
2.77 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step One
[Compound]
Name
mercuric acetate
Quantity
7.17 g
Type
reactant
Reaction Step One
Name
Quantity
350 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
700 mL
Type
solvent
Reaction Step Two

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